Cas no 1366872-48-1 (4-(2-chloro-4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one
• CAS No: 1366872-48-1
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD22170575
• CID: 5607928
• PubChem ID: 129979622
• Update Time: 2025-06-09

4-(2-chloro-4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-chloro-4-methylphenyl)-
• EN300-841247
• 4-(2-CHLORO-4-METHYLPHENYL)PYRROLIDIN-2-ONE
• 1366872-48-1
• 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one

• MDL： MFCD22170575
• Inchi： 1S/C11H12ClNO/c1-7-2-3-9(10(12)4-7)8-5-11(14)13-6-8/h2-4,8H,5-6H2,1H3,(H,13,14)
• InChI Key： JJEQRWYPGKNIMO-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(C)C=C2Cl)CC1=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 387.4±42.0 °C(Predicted)
• pka: 15.91±0.40(Predicted)

Additional information on 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one

Introduction to 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one (CAS No. 1366872-48-1) and Its Emerging Applications in Chemical Biology

4-(2-chloro-4-methylphenyl)pyrrolidin-2-one, identified by the chemical identifier CAS No. 1366872-48-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidinone class, a structural motif known for its diverse biological activities. The presence of a chloro substituent at the para position relative to a methyl group on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probes.

The structure of 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one features a pyrrolidinone core, which is a five-membered lactam derivative. This core structure is commonly found in biologically active molecules, including natural products and synthetic drugs. The chloro group at the 2-position of the aromatic ring enhances the electrophilicity of the molecule, facilitating interactions with nucleophiles in biological systems. Additionally, the methyl group at the 4-position provides steric hindrance, which can influence binding affinity and selectivity in drug design.

In recent years, 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one has been explored as a key intermediate in the synthesis of novel pharmacophores. Its versatility allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic targets, which are implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one is its potential as a scaffold for developing small-molecule inhibitors. The pyrrolidinone moiety is known to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an ideal candidate for designing molecules with high binding affinity. Furthermore, the chloro and methyl substituents can serve as handles for further functionalization, allowing chemists to explore new chemical spaces and discover novel therapeutic agents.

Recent studies have highlighted the role of 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one in modulating signaling pathways associated with disease progression. For example, researchers have demonstrated that certain derivatives of this compound can inhibit kinases involved in tumor growth and metastasis. These findings underscore the importance of CAS No. 1366872-48-1 as a building block for anticancer drug development. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders.

The synthesis of 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles or pyridines with carbonyl compounds, followed by cyclization and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

From a computational chemistry perspective, 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one has been extensively studied to understand its molecular interactions and mechanistic pathways. Molecular docking simulations have revealed that this compound can bind to various protein targets with high specificity. These simulations not only help in rationalizing its biological activity but also guide the design of next-generation analogs with improved pharmacokinetic profiles.

The growing interest in CAS No. 1366872-48-1 has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that enhance the bioavailability and targeted delivery of this compound to affected tissues. For instance, nanoparticle-based delivery systems have been investigated as potential vehicles for administering 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one derivatives with greater efficacy.

In conclusion, 4-(2-chloro-4-methylphenyl)pyrrolidin-2-one (CAS No. 1366872-48-1) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.